(2-Chlorothiophen-3-yl)methanamine;hydrochloride

• IUPAC Name: (2-chlorothiophen-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C5H6ClNS.ClH/c6-5-4(3-7)1-2-8-5;/h1-2H,3,7H2;1H
• InChI Key: HERPAAZKPVLCNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1CN)Cl.Cl
• Molecular Formula: C5H7Cl2NS
• Molecular Weight: 184.09 g/mol
• CAS No.: 2418708-63-9

Description

(2-Chlorothiophen-3-yl)methanamine hydrochloride is a heterocyclic amine salt with the molecular formula C₅H₇Cl₂NS and a molecular weight of 243.67 g/mol (CAS EN300-26861278) . The compound features a thiophene ring substituted with a chlorine atom at position 2 and a methanamine group (-CH₂NH₂) at position 3, forming a hydrochloride salt. Thiophene derivatives are widely used in pharmaceutical and agrochemical research due to their aromatic stability and tunable electronic properties. This compound is primarily employed as a synthetic intermediate in drug discovery, particularly in the development of ligands for receptors or enzyme inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chlorothiophen-3-yl)methanamine;hydrochloride typically involves the chlorination of thiophene followed by amination. One common method includes the reaction of 2-chlorothiophene with formaldehyde and ammonia under controlled conditions to yield the desired product. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of (2-Chlorothiophen-3-yl)methanamine;hydrochloride may involve large-scale chlorination and amination processes. These processes are optimized for high yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization and distillation.

Chemical Reactions Analysis

Types of Reactions

(2-Chlorothiophen-3-yl)methanamine;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: The chlorine atom in the compound can be substituted with other nucleophiles, such as hydroxyl or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions typically involve reagents like sodium hydroxide or alkyl halides.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol or amine derivatives.

Substitution: Hydroxyl or alkyl-substituted thiophenes.

Scientific Research Applications

(2-Chlorothiophen-3-yl)methanamine;hydrochloride is utilized in various fields of scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is used in the study of biological pathways and enzyme interactions.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (2-Chlorothiophen-3-yl)methanamine;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Analogues and Their Key Features

The following table summarizes the structural, physicochemical, and spectral properties of (2-Chlorothiophen-3-yl)methanamine hydrochloride and its closest analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Structural Features	Key Spectral Data (NMR)	Applications/Notes
(2-Chlorothiophen-3-yl)methanamine hydrochloride	C₅H₇Cl₂NS	243.67	Cl at thiophene C2; -CH₂NH₂ at C3	Not reported in evidence	Pharmaceutical intermediate
Benzo[b]thiophen-2-yl methanamine hydrochloride (2l)	C₉H₁₀ClNS	~215.7 (estimated)	Benzannulated thiophene; -CH₂NH₂ at C2	¹H NMR (DMSO-d₆): δ 8.80 (s, 3H, NH₃⁺), 7.86–7.33 (m, 4H, Ar-H), 4.30 (s, 2H, CH₂)	Research chemical; potential CNS agent
Furan-2-yl methanamine hydrochloride (2m)	C₅H₈ClNO	149.58	Furan ring; -CH₂NH₂ at C2	¹H NMR (MeOH-d₄): δ 7.41 (dd, 1H, J = 2.0 Hz), 6.47 (m, 2H), 4.10 (s, 2H, CH₂)	Solubility studies; agrochemical precursor
(3-Chlorothiophen-2-yl)methanamine hydrochloride	C₅H₇Cl₂NS	184.09	Cl at thiophene C3; -CH₂NH₂ at C2 (isomer)	Not reported	Synthetic intermediate; isomer studies
(2-Chloro-1-benzofuran-3-yl)methanamine hydrochloride	C₉H₉Cl₂NO	218.08	Benzofuran core; Cl at C2; -CH₂NH₂ at C3	Not reported	Photoluminescence research
[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]methanamine hydrochloride	C₁₀H₁₀Cl₂N₂S	261.17	Thiazole ring; 4-Cl-phenyl at C2	mp 268°C; ¹³C NMR (DMSO-d₆): δ 165.2 (C=S)	Antimicrobial agent

Structural and Electronic Comparisons

• Heterocyclic Core Differences: Thiophene vs. Thiophene vs. Furan (2m): The oxygen atom in furan reduces electron density compared to sulfur in thiophene, affecting reactivity in nucleophilic substitutions . Positional Isomerism (Target vs. 3-Chlorothiophen-2-yl): Chlorine placement alters the electron-withdrawing effect, influencing the basicity of the amine group. The target compound’s Cl at C2 may deactivate the ring more strongly than the isomer’s Cl at C3 .

• Substituent Effects :

  • Chlorine vs. Methylsulfinyl (2k) : The methylsulfinyl group in 2k () introduces polarity and hydrogen-bonding capacity, contrasting with the hydrophobic Cl substituent in the target compound.

Physicochemical and Spectral Properties

• Solubility : All hydrochloride salts exhibit high water solubility due to ionic character. For example, [2-(4-Chlorophenyl)-1,3-thiazol-4-yl]methanamine hydrochloride has a melting point of 268°C, suggesting high crystalline stability .
• NMR Trends :
  • Aromatic Protons : Benzo[b]thiophen-2-yl (2l) shows downfield shifts (δ 7.33–8.80) due to extended conjugation, whereas furan-2-yl (2m) exhibits upfield shifts (δ 6.47) from reduced ring current effects .
  • Amine Protons : The NH₃⁺ group in hydrochloride salts typically appears as a broad singlet near δ 8.80 (DMSO-d₆) .

Biological Activity

(2-Chlorothiophen-3-yl)methanamine;hydrochloride is a compound of significant interest in biological research due to its unique chemical structure and potential therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, biological effects, and relevant studies.

The compound has the molecular formula C5H7ClNS and is classified as a derivative of thiophene. Its synthesis typically involves chlorination followed by amination, often using 2-chlorothiophene with formaldehyde and ammonia under controlled conditions to yield the hydrochloride salt.

The biological activity of (2-Chlorothiophen-3-yl)methanamine;hydrochloride is primarily attributed to its interaction with specific molecular targets, such as enzymes or receptors. It has been shown to modulate the activity of these targets, leading to various biological effects. Notably, it exhibits affinity for adenosine receptors, which are implicated in pain modulation and other physiological processes .

Anticancer Properties

Recent studies have investigated the anticancer potential of (2-Chlorothiophen-3-yl)methanamine;hydrochloride. In vitro assays demonstrated that compounds related to this structure can induce apoptosis in cancer cell lines such as HepG2 and HeLa. The mechanism involves cell cycle arrest and modulation of apoptosis-related proteins like Bcl-2 .

Table 1: Cytotoxicity Data against Cancer Cell Lines

Compound	Cell Line	IC50 (μM)	Mechanism
(2-Chlorothiophen-3-yl)methanamine;hydrochloride	HepG2	12.19	Induces apoptosis
(2-Chlorothiophen-3-yl)methanamine;hydrochloride	HeLa	11.32	Cell cycle arrest

Neuropathic Pain Modulation

In vivo studies have shown that derivatives of (2-Chlorothiophen-3-yl)methanamine can effectively reduce neuropathic pain in animal models. These compounds displayed a higher affinity for human A3 adenosine receptors compared to other tested analogs, suggesting their potential use in pain management therapies .

Table 2: Efficacy in Neuropathic Pain Models

Compound	Model Used	Efficacy (%)
(2-Chlorothiophen-3-yl)methanamine;hydrochloride	Chronic Constriction Injury (CCI)	87 - 100%

Case Studies

• Study on Anticancer Activity : A recent study synthesized copper(II) complexes based on the thiophene structure, including (2-Chlorothiophen-3-yl)methanamine derivatives. These complexes exhibited significant cytotoxicity against various cancer cell lines, demonstrating their potential as anticancer agents through mechanisms involving DNA binding and apoptosis induction .
• Neuropathic Pain Research : In another study focusing on pain modulation, compounds structurally similar to (2-Chlorothiophen-3-yl)methanamine were tested for their ability to alleviate chronic pain in mice models. The results indicated a strong analgesic effect mediated by adenosine receptor activation, highlighting the therapeutic potential of this compound in treating neuropathic pain .